Cas no 1221272-85-0 (1-(Difluoromethyl)-4-methylnaphthalene)

• Product Name: 1-(Difluoromethyl)-4-methylnaphthalene
• CAS No: 1221272-85-0
• MF: C₁₂H₁₀F₂
• MW: 192.204610347748
• CID: 4688608
• Update Time: 2025-11-02

1-(Difluoromethyl)-4-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(DIFLUOROMETHYL)-4-METHYLNAPHTHALENE
• 1-(Difluoromethyl)-4-methylnaphthalene

• Inchi： 1S/C12H10F2/c1-8-6-7-11(12(13)14)10-5-3-2-4-9(8)10/h2-7,12H,1H3
• InChI Key： HIAZKKZLEVLELB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=C2C=CC=CC2=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(Difluoromethyl)-4-methylnaphthalene

Comprehensive Guide to 1-(Difluoromethyl)-4-methylnaphthalene (CAS No. 1221272-85-0)

1-(Difluoromethyl)-4-methylnaphthalene (CAS No. 1221272-85-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique difluoromethyl and methylnaphthalene structure, is widely studied for its potential applications in drug discovery and advanced material synthesis. In this article, we delve into its properties, applications, and the latest market trends, ensuring you stay informed about this versatile chemical.

The molecular formula of 1-(Difluoromethyl)-4-methylnaphthalene is C₁₂H₁₀F₂, with a molecular weight of 192.21 g/mol. Its structure features a naphthalene backbone substituted with a difluoromethyl group at the 1-position and a methyl group at the 4-position. This arrangement imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its potential as a building block for fluorinated compounds, which are increasingly important in modern chemistry due to their enhanced stability and bioavailability.

One of the most prominent applications of 1-(Difluoromethyl)-4-methylnaphthalene is in the pharmaceutical industry. Fluorinated compounds are known for their ability to improve the metabolic stability and permeability of drug molecules. As a result, this compound is being explored as a key intermediate in the development of new therapeutic agents, particularly in oncology and neurology. Recent studies have highlighted its role in the synthesis of kinase inhibitors and GPCR modulators, which are critical in targeted cancer therapies and neurological disorders.

In addition to pharmaceuticals, 1-(Difluoromethyl)-4-methylnaphthalene finds applications in agrochemicals. The introduction of fluorine atoms into pesticide molecules often enhances their efficacy and reduces environmental persistence. This compound is being investigated for its potential use in next-generation pesticides that are both effective and environmentally friendly. With the growing demand for sustainable agricultural solutions, the relevance of such fluorinated intermediates is expected to rise significantly.

The material science sector also benefits from the unique properties of 1-(Difluoromethyl)-4-methylnaphthalene. Its aromatic structure and fluorine content make it a promising candidate for advanced polymers and electronic materials. Researchers are exploring its use in organic light-emitting diodes (OLEDs) and other optoelectronic devices, where fluorinated compounds can improve performance and durability.

Market trends indicate a growing interest in fluorinated naphthalene derivatives, driven by their versatility and expanding applications. The global demand for 1-(Difluoromethyl)-4-methylnaphthalene is projected to increase, particularly in regions with strong pharmaceutical and agrochemical industries. Companies are investing in scalable synthesis methods to meet this demand, ensuring a steady supply for research and industrial applications.

For researchers and industry professionals, understanding the synthesis and handling of 1-(Difluoromethyl)-4-methylnaphthalene is crucial. Standard protocols involve the fluorination of 4-methylnaphthalene derivatives under controlled conditions. Proper storage and handling are essential to maintain its stability, as fluorinated compounds can be sensitive to moisture and light. Always refer to the latest safety data sheets (SDS) and regulatory guidelines when working with this compound.

In conclusion, 1-(Difluoromethyl)-4-methylnaphthalene (CAS No. 1221272-85-0) is a compound of significant scientific and industrial interest. Its applications in pharmaceuticals, agrochemicals, and material science underscore its versatility and potential. As research continues to uncover new uses for this molecule, its importance in modern chemistry is set to grow. Stay updated with the latest developments to leverage its full potential in your projects.